Cas no 838856-89-6 (Benzoic acid, 3-fluoro-4-methoxy-5-(phenylmethoxy)-, methyl ester)

• Product Name: Benzoic acid, 3-fluoro-4-methoxy-5-(phenylmethoxy)-, methyl ester
• CAS No: 838856-89-6
• MF: C₁₆H₁₅FO₄
• MW: 290.286308526993
• CID: 1813992
• PubChem ID: 66890793
• Update Time: 2025-04-21

Benzoic acid, 3-fluoro-4-methoxy-5-(phenylmethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-fluoro-4-methoxy-5-(phenylmethoxy)-, methyl ester
• methyl 3-(benzyloxy)-5-fluoro-4-methoxybenzoate
• XTNYGIQYUUTCEV-UHFFFAOYSA-N
• SCHEMBL1056260
• DB-370772
• methyl 3-fluoro-4-(methyloxy)-5-[(phenylmethyl)oxy]benzoate
• 838856-89-6

• Inchi： 1S/C16H15FO4/c1-19-15-13(17)8-12(16(18)20-2)9-14(15)21-10-11-6-4-3-5-7-11/h3-9H,10H2,1-2H3
• InChI Key： XTNYGIQYUUTCEV-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OC)=CC(=C1OC)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 290.09543712g/mol
• Monoisotopic Mass: 290.09543712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.8Ų